BENGHE Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling 1,5-
Dibromooctane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,5-Dibromooctane

Cat. No.: B14700709

Essential Safety and Handling Guide for 1,5-
Dibromooctane

This guide provides immediate and essential safety protocols for handling 1,5-dibromooctane,
tailored for researchers, scientists, and drug development professionals. Following these
procedures is critical for ensuring laboratory safety and proper chemical management.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense against chemical exposure. The
following table summarizes the recommended PPE for handling 1,5-dibromooctane.
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Exposure Scenario

Eye and Face
Protection

Skin and Body
Protection

Respiratory
Protection

Routine Handling &

Dispensing

Chemical safety
goggles or a face

shield where

splashing is possible.

[1](2]

Chemical-resistant
gloves (e.g., Nitrile), a
fully buttoned lab coat,
long pants, and

closed-toe shoes.[3]

[4]

Not typically required
if handled in a well-
ventilated area or a

chemical fume hood.

[5](6]

Risk of Aerosol or

Vapor Generation

Chemical splash
goggles and a face
shield.[1]

Chemical-resistant
gloves, a lab coat or
chemical-resistant
apron, long pants, and

closed-toe shoes.[4]

A NIOSH/MSHA-
approved respirator is
necessary if
ventilation is

inadequate.[4][7]

Spill Cleanup

Chemical splash
goggles and a face
shield.[1]

Chemical-resistant
gloves, disposable
coveralls (e.g., Tyvek),
and chemical-resistant
boots.[2][8]

An air-purifying
respirator (APR) or a
self-contained
breathing apparatus
(SCBA) may be
required depending on
the spill size and

location.[1]

Chemical and Physical Properties

Understanding the properties of 1,5-dibromooctane is crucial for safe handling and storage.
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Property Value
Molecular Formula CsH16Br2[9]
IUPAC Name 1,5-dibromooctane[9]

270-272°C/518-521.6 °F @ 760 mmHg (for

Boiling Point ]
1,8-dibromooctane)[10]
] ] 15-16 °C /59 - 60.8 °F (for 1,8-dibromooctane)
Melting Point
[10]
_ > 112 °C /> 233.6 °F (for 1,8-dibromooctane)
Flash Point
[10]
Density 1.460 g/cm3 (for 1,8-dibromooctane)[10]
Vapor Density 9.37 (for 1,8-dibromooctane)[10]

Safe Handling and Storage Protocols

Handling:

Always work in a well-ventilated area, preferably within a chemical fume hood.[4][7]

Avoid contact with skin, eyes, and clothing.[6][10]

Do not breathe vapors or mists.[6][10]

Wash hands thoroughly after handling.[5]

Keep away from heat, sparks, and open flames.[5]
Storage:
» Store in a tightly closed container in a cool, dry, and well-ventilated place.[4]

o Keep away from incompatible materials such as strong oxidizing agents and strong bases.[6]
[10]
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Spill and Disposal Procedures

Spill Response: In the event of a spill, follow these steps:
» Evacuate the immediate area.
o Wear appropriate PPE as outlined in the table above.

» Absorb the spill with an inert, non-combustible material such as sand, silica gel, or a
universal binder.[6][10]

e Collect the absorbed material into a suitable, labeled container for disposal.
¢ Clean the spill area thoroughly with soap and water.
Disposal:

» Dispose of 1,5-dibromooctane and any contaminated materials in accordance with all
applicable federal, state, and local environmental regulations.

e Do not dispose of it down the drain or into the environment.[5]

Emergency First Aid

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention.[4]

» In Case of Skin Contact: Immediately wash the affected area with soap and plenty of water
while removing contaminated clothing.[4][6]

e In Case of Eye Contact: Rinse immediately with plenty of water for at least 15 minutes, also
under the eyelids. Remove contact lenses if present and easy to do. Continue rinsing. Seek
medical attention.[4][10]

o If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Seek immediate medical attention.[6][10]
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Chemical Spill Occurs

Assess the Situation
(Size, Location, Hazards)

:

Evacuate Immediate Area
& Alert Others

Don Appropriate PPE

Contain the Spill
(Use Absorbent Material)

Clean Up Spill Residue

Decontaminate Area & Equipment

Dispose of Waste
(Follow Regulations)

Report the Incident

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 1,5-
Dibromooctane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14700709#personal-protective-equipment-for-
handling-1-5-dibromooctane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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